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Introduction to Visikol® HISTO™ Tissue Clearing
Visikol® HISTO™ is a solvent-based clearing technique designed to render biological tissues

transparent, enabling high-resolution, three-dimensional (3D) imaging using fluorescence

microscopy.[1] This technology is particularly advantageous for researchers in neuroscience,

oncology, and developmental biology who require deep-tissue visualization of cellular

structures and protein expression. The core principle of Visikol® HISTO™ is to homogenize the

refractive indices of cellular components, thereby reducing light scattering and allowing for

deeper light penetration.[2] Unlike some other clearing methods, Visikol® HISTO™ does not

rely on the removal of lipids, which preserves the tissue's structural integrity and makes the

clearing process reversible.[3] This unique feature allows for downstream 2D histological

analysis, such as H&E staining, on the same tissue sample that has been imaged in 3D.[4]

The Visikol® HISTO™ product line includes several reagents tailored for different applications:

Visikol® HISTO-1™ and HISTO-2™: A two-step process for clearing whole tissues and thick

tissue sections (>500 µm).[1]
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Visikol® HISTO-M™: A single-reagent solution optimized for clearing 3D cell culture models

like spheroids and organoids.[5]

Mechanism of Action
The opacity of biological tissues arises from the scattering of light at the interfaces of

components with mismatched refractive indices (RIs), primarily between lipids, proteins, and

the aqueous cytoplasm.[2] Visikol® HISTO™ reagents are amphipathic, allowing them to

penetrate tissues and replace the interstitial and intracellular water.[6] This process elevates

the refractive index of the aqueous components to match that of the lipids and proteins,

creating an optically transparent medium.

Quantitative Data
The refractive indices of the Visikol® HISTO™ reagents are critical for achieving optimal tissue

transparency. Below is a summary of their key optical properties.

Reagent Refractive Index (RI) Primary Application

Visikol® HISTO-1™ 1.50[1]

Initial clearing step for whole

tissues and thick sections. Can

be used alone for tissues <500

µm.[1]

Visikol® HISTO-2™ 1.53[6]

Final clearing and imaging

medium for whole tissues and

thick sections.

Visikol® HISTO-M™ 1.48[6]
Clearing and imaging of 3D

cell culture models.

Experimental Protocols
General Workflow for Tissue Clearing and
Immunofluorescence
The following diagram illustrates the general workflow for preparing, labeling, and clearing

biological tissues for 3D fluorescence microscopy using the Visikol® HISTO™ technique.
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Sample Preparation

Immunolabeling

Tissue Clearing & Imaging

Tissue Fixation
(e.g., 4% PFA)

Tissue Sectioning
(e.g., 1 mm slices)

Permeabilization & Dehydration
(Methanol or Ethanol series)

Blocking
(e.g., Donkey Serum)

Primary Antibody Incubation

Washing Steps

Secondary Antibody Incubation
(with fluorescent conjugate)

Final Dehydration
(100% Ethanol/Methanol)

Clearing with Visikol® HISTO-1™

Clearing with Visikol® HISTO-2™

3D Fluorescence Imaging
(Confocal/Light-Sheet)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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